(2S,4S)-4-methoxypyrrolidine-2-carboxamide hydrochloride
Description
(2S,4S)-4-methoxypyrrolidine-2-carboxamide hydrochloride, also known as MPHC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPHC is a chiral molecule, which means it has two mirror-image forms that are non-superimposable. The (2S,4S) form of MPHC has been found to exhibit unique properties that make it useful in scientific research.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of (2S,4S)-4-methoxypyrrolidine-2-carboxamide hydrochloride, focusing on six unique applications:
Glioma Imaging
(2S,4S)-4-methoxypyrrolidine-2-carboxamide hydrochloride has shown potential in glioma imaging. When radiolabeled, it can penetrate the blood-brain barrier and provide high-contrast images of gliomas using microPET-CT. This application is crucial for the diagnosis and evaluation of glioma treatment efficacy .
Radiopharmaceuticals
This compound is used as a precursor in the synthesis of radiopharmaceuticals. Its stable yield and effective radiolabeling make it suitable for creating tracers that can be used in various imaging techniques, such as PET scans, to diagnose and monitor different types of cancers .
Chiral Building Block in Organic Synthesis
(2S,4S)-4-methoxypyrrolidine-2-carboxamide hydrochloride serves as a chiral building block in the synthesis of complex organic molecules. Its enantiomerically pure form is valuable in creating pharmaceuticals and agrochemicals, ensuring the desired stereochemistry in the final products .
Synthesis of Hydroxyprolines
This compound is involved in the diastereoselective synthesis of hydroxyprolines, which are important in the production of glycopeptides, ACE inhibitors, and antibiotics. Hydroxyprolines are also used in the agrochemical industry and in the development of topical medications .
Amino Acid Transporter Studies
Research has shown that amino acid transporters are abnormally expressed in tumor cells. (2S,4S)-4-methoxypyrrolidine-2-carboxamide hydrochloride can be used to study these transporters, providing insights into tumor metabolism and potential therapeutic targets .
Pharmaceutical Development
The compound’s role in the synthesis of various pharmaceutical agents highlights its importance in drug development. It is used to create molecules with specific biological activities, contributing to the development of new medications for various diseases .
properties
IUPAC Name |
(2S,4S)-4-methoxypyrrolidine-2-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O2.ClH/c1-10-4-2-5(6(7)9)8-3-4;/h4-5,8H,2-3H2,1H3,(H2,7,9);1H/t4-,5-;/m0./s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NVYDJDNKKYDCSY-FHAQVOQBSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CC(NC1)C(=O)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO[C@H]1C[C@H](NC1)C(=O)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2S,4S)-4-methoxypyrrolidine-2-carboxamide hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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